2,6-Dimethoxy-1,4-benzoquinone
2,6-Dimethoxy-1,4-benzoquinone
2, 6-Dimethoxy-1, 4-benzoquinone, also known as 2, 6-dimethoxyquinone or 2, 6-dimethoxysemiquinone radicals, belongs to the class of organic compounds known as p-benzoquinones. These are benzoquinones where the two C=O groups are attached at the 1- and 4-positions, respectively. 2, 6-Dimethoxy-1, 4-benzoquinone exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 6-dimethoxy-1, 4-benzoquinone is primarily located in the cytoplasm. Outside of the human body, 2, 6-dimethoxy-1, 4-benzoquinone can be found in common wheat and green vegetables. This makes 2, 6-dimethoxy-1, 4-benzoquinone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
530-55-2
VCID:
VC0191094
InChI:
InChI=1S/C8H8O4/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,1-2H3
SMILES:
COC1=CC(=O)C=C(C1=O)OC
Molecular Formula:
C8H8O4
Molecular Weight:
168.15 g/mol
2,6-Dimethoxy-1,4-benzoquinone
CAS No.: 530-55-2
Natural Products
VCID: VC0191094
Molecular Formula: C8H8O4
Molecular Weight: 168.15 g/mol
| CAS No. | 530-55-2 |
|---|---|
| Product Name | 2,6-Dimethoxy-1,4-benzoquinone |
| Molecular Formula | C8H8O4 |
| Molecular Weight | 168.15 g/mol |
| IUPAC Name | 2,6-dimethoxycyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C8H8O4/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,1-2H3 |
| Standard InChIKey | OLBNOBQOQZRLMP-UHFFFAOYSA-N |
| SMILES | COC1=CC(=O)C=C(C1=O)OC |
| Canonical SMILES | COC1=CC(=O)C=C(C1=O)OC |
| Melting Point | 252°C |
| Physical Description | Solid |
| Description | 2, 6-Dimethoxy-1, 4-benzoquinone, also known as 2, 6-dimethoxyquinone or 2, 6-dimethoxysemiquinone radicals, belongs to the class of organic compounds known as p-benzoquinones. These are benzoquinones where the two C=O groups are attached at the 1- and 4-positions, respectively. 2, 6-Dimethoxy-1, 4-benzoquinone exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 6-dimethoxy-1, 4-benzoquinone is primarily located in the cytoplasm. Outside of the human body, 2, 6-dimethoxy-1, 4-benzoquinone can be found in common wheat and green vegetables. This makes 2, 6-dimethoxy-1, 4-benzoquinone a potential biomarker for the consumption of these food products. |
| Synonyms | 2,6-dimethoxy-1,4-benzoquinone 2,6-dimethoxy-p-benzoquinone |
| PubChem Compound | 68262 |
| Last Modified | Nov 11 2021 |
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